Cas no 623-98-3 (DL-N-Propyl Sulfite)

DL-N-Propyl Sulfite Properties

Names and Identifiers

• Di-n-propyl sulphite
• Di-n-propyl sulfite
• Dipropyl Sulfite
• Sulfurous acid, dipropyl ester
• di-n-propylsulfite
• DL-N-Propyl Sulfite
• 623-98-3
• Sulfurous acid dipropyl ester
• Dipropyl ester of sulfurous acid
• BS-28927
• D0935
• CS-0207471
• InChI=1/C6H14O3S/c1-3-5-8-10(7)9-6-4-2/h3-6H2,1-2H3
• Di-n-propylsulfit
• MAIQPVFXODAAIG-UHFFFAOYSA-
• Sulphurous acid dipropyl ester
• MFCD00059404
• MAIQPVFXODAAIG-UHFFFAOYSA-N
• D89746
• DTXSID40211370
• CHEBI:132291
• FT-0625201
• SCHEMBL186293
• Dipropyl sulphite
• AKOS028111038
• DTXCID40133861
• DB-230261
• +Expand

• MDL： MFCD00059404
• InChIKey： MAIQPVFXODAAIG-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14O3S/c1-3-5-8-10(7)9-6-4-2/h3-6H2,1-2H3
• SMILES： CCCOS(=O)OCCC
• BRN： 1703571

Computed Properties

• Exact Mass: 166.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 166.066365
• Heavy Atom Count: 10
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.7

Experimental Properties

• LogP: 2.28400
• PSA: 54.74000
• Refractive Index: 1.4210
• Boiling Point: 192°C(lit.)
• Flash Point: 110°C
• Color/Form: Colorless liquid.
• Solubility: Not determined.
• Sensitiveness: Moisture Sensitive
• Density: 1,03 g/cm3

DL-N-Propyl Sulfite Security Information

• Symbol: GHS07
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：UN 3334
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• HazardClass：9

DL-N-Propyl Sulfite Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%